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Compound of Interest

Compound Name: D-SNAP

Cat. No.: B1139882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of D-SNAP (S-Nitroso-N-acetyl-DL-penicillamine). The following procedural guidance is

designed to answer specific operational questions, ensuring the safe handling and disposal of

this compound in a laboratory setting.

Hazard Identification and Risk Assessment
D-SNAP is classified with the following hazards:

H316: Causes mild skin irritation.[1]

H335: May cause respiratory irritation.[1]

A thorough risk assessment should be conducted before any handling of D-SNAP. This

compound should be treated as a potent chemical agent, and all operations should be

performed within a designated containment area, such as a certified chemical fume hood, to

minimize exposure.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent skin and respiratory contact. The

selection of PPE should be based on the specific laboratory task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

(Weighing, Aliquoting)

- Chemical splash goggles-

Chemical-resistant laboratory

coat- Double-gloving (e.g., two

pairs of nitrile gloves)- Closed-

toe shoes

- Face shield- Chemical-

resistant apron- Hair

covering/bonnet

Handling of Liquids/Solutions

- Chemical splash goggles-

Chemical-resistant gloves

(e.g., nitrile)- Chemical-

resistant apron over lab coat

- Face shield- Elbow-length

gloves for larger volumes

Equipment Cleaning &

Decontamination

- Chemical splash goggles-

Heavy-duty, chemical-resistant

gloves- Waterproof or

chemical-resistant apron

- Face shield- Respirator (if

aerosols may be generated)

Waste Disposal

- Chemical splash goggles-

Chemical-resistant gloves-

Laboratory coat

- Face shield- Chemical-

resistant apron

Note: Always inspect PPE for integrity before use and follow the manufacturer's guidelines for

proper donning, doffing, and maintenance.

Operational Plans: Step-by-Step Guidance
Preparation and Weighing of D-SNAP Powder
All handling of D-SNAP powder must be conducted in a certified chemical fume hood to

prevent inhalation of the powder.

Experimental Protocol:
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Designate Handling Area: Clearly demarcate a specific area within the fume hood for

handling D-SNAP.

Assemble Equipment: Gather all necessary equipment, including spatulas, weigh boats, and

containers, and place them in the fume hood.

Don PPE: Put on the appropriate PPE as specified in the table above for handling powders.

Weighing:

Use a disposable weigh boat for weighing the powder.

Carefully transfer the desired amount of D-SNAP from the stock container to the weigh

boat using a clean spatula.

Avoid creating dust. If any powder is spilled, decontaminate the area immediately (see

Section 4).

Container Closure: Tightly seal the stock container of D-SNAP immediately after use.

Dissolution: If preparing a solution, slowly add the solvent to the powder to avoid splashing.

Stability and Storage
D-SNAP is sensitive to light, heat, and certain metals, which can cause its decomposition.

Storage: Store D-SNAP in a cool, dry, and dark place.[1] The recommended storage

temperature is -20°C for long-term stability.[2]

Solutions: Aqueous solutions of D-SNAP have a limited half-life of approximately 5 hours.[2]

Stock solutions should be prepared fresh using deoxygenated buffers and protected from

light.[2] The presence of metal chelators like EDTA may help to stabilize solutions.[2]

Decontamination and Disposal Plan
A clear plan for decontamination and disposal is crucial to prevent contamination and ensure

environmental safety.
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Decontamination
Work Surfaces: At the end of each procedure, decontaminate all work surfaces within the

fume hood using an appropriate cleaning agent (e.g., 70% ethanol), followed by a thorough

wipe-down.

Equipment: Decontaminate all reusable equipment, such as spatulas and glassware,

according to your institution's standard operating procedures for hazardous chemicals.

Spills: In case of a small spill, contain the material with an inert absorbent (e.g., vermiculite,

sand) and collect it in a sealed, labeled container for hazardous waste disposal.

Waste Disposal
Solid Waste: All solid waste contaminated with D-SNAP, including gloves, weigh boats, and

paper towels, must be disposed of in a designated hazardous waste container.

Liquid Waste: Unused or waste solutions of D-SNAP should be collected in a clearly labeled,

sealed hazardous waste container. Do not pour D-SNAP solutions down the drain.

Disposal Method: The recommended disposal method for many pharmaceutical compounds

is high-temperature incineration by a licensed hazardous waste disposal company.[3] Follow

all local, state, and federal regulations for hazardous waste disposal.

Container Disposal: Empty D-SNAP containers must be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste. The label on the empty container should be

defaced or removed before disposal.[3]

Visualized Workflows
The following diagrams illustrate the key procedural workflows for handling D-SNAP.
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Preparation

Donning Sequence

Inspect PPE for damage

Don shoe covers (if required)

Don inner gloves (nitrile)

Don lab coat or coveralls

Don respirator (if required)

Don eye and face protection

Don outer gloves (nitrile)

Click to download full resolution via product page

PPE Donning Sequence
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Preparation

Handling in Fume Hood

Cleanup and Disposal

Verify fume hood is operational

Assemble all necessary materials

Don appropriate PPE

Weigh D-SNAP powder

Prepare solution (if applicable)

Perform experimental procedure

Decontaminate work surfaces and equipment

Dispose of waste in labeled containers

Doff PPE correctly
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Waste Collection

Temporary Storage

Final Disposal

Segregate solid and liquid waste

Use designated, labeled hazardous waste containers

Keep containers closed when not in use

Store waste in a secure, designated area

Follow institutional guidelines for storage limits

Arrange for pickup by certified hazardous waste handler

Complete all required disposal documentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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